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Compound of Interest

Compound Name:
5-Chloro-2-methylaniline

hydrochloride

CAS No.: 6259-42-3

Cat. No.: B1582971

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide to the safe handling, storage, and disposal of

5-Chloro-2-methylaniline (CAS No. 95-79-4). As a compound utilized in the synthesis of organic

dyestuffs and as a pesticide intermediate, its proper management in a laboratory setting is

critical to ensure personnel safety and environmental protection.[1][2] These protocols are

designed to provide researchers, scientists, and drug development professionals with the

necessary information to mitigate the risks associated with this chemical.

Chemical and Physical Properties
5-Chloro-2-methylaniline, also known as 5-chloro-o-toluidine, is a monochlorobenzene

derivative.[3] It can exist as a grayish-white solid or a clear yellow to light brown liquid after

melting.[1][4] Its physical state may vary depending on the ambient temperature, and it can be

a solid, liquid, a solidified melt, or a supercooled melt.[5] A summary of its key physical and

chemical properties is provided in Table 1.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Hazard Identification and Risk Assessment
5-Chloro-2-methylaniline is classified as a hazardous substance with multiple associated risks.

A thorough understanding of these hazards is the foundation of safe laboratory practices.

GHS Hazard Statements:

H302: Harmful if swallowed.[5][7]

H312: Harmful in contact with skin.[9]

H315: Causes skin irritation.[5][7]

H319: Causes serious eye irritation.[5][7][9]

H335: May cause respiratory irritation.[1][5]

H351: Suspected of causing cancer.[9]

H411: Toxic to aquatic life with long lasting effects.[9]

Toxicological Profile:

Acute Toxicity: The oral LD50 in rats is 464 mg/kg, indicating that it is harmful if ingested.[11]

[12] It can be absorbed through the skin, which is a significant route of exposure.[3]
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Carcinogenicity: 5-Chloro-2-methylaniline is suspected of causing cancer.[9] This is a critical

consideration for long-term handling and necessitates stringent exposure controls.

Methemoglobinemia: Aromatic amines can induce methemoglobinemia, a condition where

the iron in hemoglobin is oxidized, reducing its ability to transport oxygen. In severe cases,

treatment with methylene blue and oxygen may be necessary.[3][7]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure. Standard laboratory attire,

including long pants and closed-toe shoes, is required at all times.
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Safe Handling Procedures
Adherence to the following procedures is essential to minimize the risk of exposure and

accidents.

Engineering Controls: All work with 5-Chloro-2-methylaniline should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[7]

General Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled or

stored.[3][7][14] Wash hands thoroughly after handling and before breaks.[7][11]

Contaminated clothing should be removed immediately and washed before reuse.[7][11]
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Dispensing: When weighing, do so in a fume hood. If a balance cannot be placed inside the

hood, tare a sealed container, add the compound inside the hood, seal the container, and

then weigh it.[15] This minimizes the dispersal of dust.

Avoiding Incompatibilities: Keep the compound away from acids, strong oxidizing agents,

acid anhydrides, acid chlorides, and chloroformates.[9][13]

Storage Protocols
Proper storage is crucial to maintain the chemical's stability and prevent hazardous reactions.

Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Conditions to Avoid: Protect from direct sunlight, as the material may darken in color during

storage.[13] Store under an inert atmosphere.[13] It is recommended to store below +30°C.

[3][8]

Segregation: Store apart from foodstuff containers and incompatible materials.[7]
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Caption: Recommended storage conditions for 5-Chloro-2-methylaniline.

Emergency Procedures
In the event of an emergency, prompt and correct action is vital.
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First Aid Measures
If Swallowed: Call a POISON CENTER or doctor immediately.[7] Rinse mouth with water.[7]

Do not induce vomiting.[7] Never give anything by mouth to an unconscious person.[7]

If on Skin: Take off contaminated clothing immediately.[7] Wash off with soap and plenty of

water.[7] If skin irritation occurs, get medical help.[7]

If in Eyes: Rinse cautiously with water for several minutes.[7] Remove contact lenses, if

present and easy to do.[7] Continue rinsing for at least 15 minutes.[7][9] Get medical

attention.[9]

If Inhaled: Move the person into fresh air.[7] If breathing is difficult, give oxygen.[7] If not

breathing, give artificial respiration.[7][9] Do not use mouth-to-mouth resuscitation if the

victim ingested or inhaled the chemical.[7]

Spill Response Protocol
For minor spills (less than 4 liters, not highly toxic, and posing no immediate threat), trained

personnel can perform cleanup.[16] For major spills, evacuate the area and contact emergency

services.[17]
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Caption: Workflow for responding to a chemical spill.
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Detailed Spill Cleanup Steps:

Ensure Safety: Notify others in the area and restrict access.[18] Ensure adequate ventilation.

[7] Eliminate all sources of ignition.[7]

Containment: Prevent the spill from entering drains or waterways by creating a dike with a

non-combustible absorbent material like sand, earth, or vermiculite.[16][18]

Absorption: Slowly add the absorbent material to the spill, working from the outside in.[18]

Collection: Once the liquid is absorbed, sweep up the material and place it in a suitable,

closed, and labeled container for disposal.[18]

Decontamination: Wash the spill area with soap and water.[18] If the chemical is highly toxic,

collect the rinse water for hazardous waste disposal.[18]

Waste Disposal: Dispose of the contaminated materials and waste according to local, state,

and federal regulations.[11]

Disposal
5-Chloro-2-methylaniline and its containers must be disposed of as hazardous waste. Do not

dispose of it with household garbage or allow it to reach the sewage system.[11] The material

can be sent to a licensed chemical destruction plant or be disposed of by controlled

incineration with flue gas scrubbing.[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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